2-fluoro-4-(4-fluorobutoxy)benzoic Acid

• Molecular Formula: C11H12F2O3
• Molecular Weight: 230.21 g/mol
• IUPAC Name: 2-fluoro-4-(4-fluorobutoxy)benzoic acid
• InChI: InChI=1S/C11H12F2O3/c12-5-1-2-6-16-8-3-4-9(11(14)15)10(13)7-8/h3-4,7H,1-2,5-6H2,(H,14,15)
• InChI Key: LKWOEXMLVPMLBK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OCCCCF)F)C(=O)O

Description

2-fluoro-4-(4-fluorobutoxy)benzoic Acid is a useful research compound. Its molecular formula is C11H12F2O3 and its molecular weight is 230.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1-Bromo-4-fluorobutane (3.57 g, 23.1 mmol) was added dropwise to a mixture of 2-fluoro-4-hydroxybenzoic acid (3.00 g, 19.2 mmol), ethanol (11.5 ml) and water (2.3 ml), potassium hydroxide (2.37 g, 42.3 mmol) at 80° C., and the mixture was stirred at 80° C. for 17 hrs. The solvent was evaporated under reduced pressure. The residue was dissolved in water and the solution was acidified by adding 1N hydrochloric acid. The insoluble materials were filtered off and dried to give the title compound (1.73 g) as a pale-brown powder.

Synthesis routes and methods II

Procedure details